Cas no 75851-67-1 (2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 75851-67-1
• MF: C₁₀H₁₉BO₂
• MW: 182.067663431168
• CID: 4482887
• PubChem ID: 12592434
• Update Time: 2025-10-28

2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methyl-2-propen-1-yl)-
• 4,4,5,5-tetramethyl-2-(1-methyl-2-propenyl)-1,3,2-dioxaborolane
• 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-but-1-ene
• 75851-67-1
• SCHEMBL14662959
• HS-4597

• Inchi： 1S/C10H19BO2/c1-7-8(2)11-12-9(3,4)10(5,6)13-11/h7-8H,1H2,2-6H3
• InChI Key： KWHFZFUCSIXXFF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C(C)C=C

Computed Properties

• Exact Mass: 182.1478100Da
• Monoisotopic Mass: 182.1478100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 75851-67-1)

The compound 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 75851-67-1) is a versatile boron-containing organic molecule widely utilized in synthetic chemistry, pharmaceuticals, and materials science. Its unique structure, featuring a dioxaborolane ring and a reactive butenyl group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by researchers and chemists. The growing interest in sustainable synthesis and green chemistry has further amplified its relevance, as it enables efficient carbon-carbon bond formation with minimal waste.

One of the most searched questions in AI-driven chemistry platforms revolves around the stability and handling of boronate esters. 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane addresses this concern due to its robust hydrolytic stability, a feature highly valued in industrial applications. Recent studies highlight its role in drug discovery, particularly in the synthesis of biaryl compounds, which are pivotal in developing kinase inhibitors and anticancer agents. This aligns with the trending focus on precision medicine and targeted therapies.

From a materials science perspective, this compound is gaining traction in the design of organic electronic materials, such as OLEDs and photovoltaic cells. Users often search for boron-based dopants to enhance device efficiency, and 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers a promising solution due to its electron-deficient boron center. Its compatibility with polymerization reactions also makes it a candidate for advanced coatings and adhesives, topics frequently explored in nanotechnology forums.

Environmental considerations are another hotspot. The compound’s potential in biodegradable catalysts and low-toxicity applications resonates with the circular economy movement. Researchers often query alternatives to heavy metal catalysts, and this boronate ester provides a viable option. Its synthesis routes, including microwave-assisted and flow chemistry methods, are also popular search terms, reflecting the demand for energy-efficient processes.

In summary, 2-(but-3-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 75851-67-1) bridges multiple disciplines, from medicinal chemistry to renewable energy. Its adaptability to cutting-edge technologies and alignment with global sustainability goals ensure its continued prominence in scientific discourse and industrial applications.